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Compound of Interest

Compound Name: 1,10-Dichlorodecane

Cat. No.: B1670031 Get Quote

Technical Support Center: 1,10-Dichlorodecane
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

1,10-Dichlorodecane.

Frequently Asked Questions (FAQs)
Q1: What is 1,10-Dichlorodecane and what are its primary applications?

A1: 1,10-Dichlorodecane (CAS No. 2162-98-3) is a halogenated organic compound with the

chemical formula C10H20Cl2.[1] It is a colorless to pale yellow liquid with a mild, sweet odor.[2]

Its bifunctional nature, with two chlorine atoms at either end of a ten-carbon chain, makes it a

valuable intermediate in various chemical syntheses.[3] Primary applications include its use as

a cross-linking agent in polymer chemistry, an intermediate in the synthesis of pharmaceuticals

and agrochemicals, and in the production of quaternary ammonium compounds and lipophilic

drug carriers.[1][3][4]

Q2: What are the main hazards associated with 1,10-Dichlorodecane?

A2: 1,10-Dichlorodecane is considered a hazardous substance. It can cause skin and serious

eye irritation.[5][6][7] Inhalation may lead to respiratory tract irritation.[5][6][7] While not

classified as highly flammable, it is combustible at high temperatures.[2] Upon combustion, it

can produce hazardous decomposition products including hydrogen chloride, phosgene gas,
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carbon monoxide, and carbon dioxide.[2][6] It is also very toxic to aquatic life with long-lasting

effects.[7]

Q3: What are the recommended storage conditions for 1,10-Dichlorodecane?

A3: To ensure its stability, 1,10-Dichlorodecane should be stored in a tightly closed container

in a cool, dry, and well-ventilated area.[1][5][8] It is crucial to store it away from incompatible

substances such as strong oxidizing agents, strong bases, and alkali metals to prevent

hazardous reactions.[1][2][9] The storage area should be equipped with an eyewash station

and a safety shower.[5]

Troubleshooting Guide
Problem 1: My 1,10-Dichlorodecane appears cloudy or has formed precipitates.

Possible Cause: The melting point of 1,10-Dichlorodecane is approximately 15.6°C (60°F).

[5] If the storage temperature has dropped below this point, the compound may have started

to solidify.

Solution: Gently warm the container in a water bath to a temperature slightly above its

melting point. Swirl gently to ensure it is fully liquefied and homogenous before use. Do not

use a direct flame or a hot plate, as this can cause localized overheating and decomposition.

Prevention: Store the compound in a temperature-controlled environment where the

temperature is consistently maintained above 16°C.

Problem 2: My reaction yield is lower than expected when using 1,10-Dichlorodecane.

Possible Cause 1: Impure starting material. The purity of 1,10-Dichlorodecane is critical for

many synthetic applications, with purities typically needing to be above 99% for

pharmaceutical and agrochemical synthesis.[3] Impurities can interfere with the reaction.

Solution 1: Verify the purity of your 1,10-Dichlorodecane using an appropriate analytical

method such as Gas Chromatography (GC). If the purity is low, consider purifying it by

distillation under reduced pressure.[10]
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Possible Cause 2: Degradation of the material. Although stable under normal conditions,

prolonged exposure to heat, light, or incompatible materials can cause degradation.[6][9]

Solution 2: Check for any signs of degradation, such as discoloration. If degradation is

suspected, it is best to use a fresh bottle of the reagent.

Prevention: Always use high-purity 1,10-Dichlorodecane from a reputable supplier.[3]

Ensure it has been stored correctly and the container is properly sealed.

Problem 3: I observe unexpected side products in my reaction.

Possible Cause: 1,10-Dichlorodecane can undergo elimination reactions in the presence of

strong bases, leading to the formation of alkenes. It is also incompatible with strong oxidizing

agents.[2][9]

Solution: Carefully review your reaction conditions. If a strong base is being used, consider if

a weaker base could be substituted or if the reaction temperature can be lowered to

minimize side reactions. Ensure that no strong oxidizing agents are present unless intended

for the reaction.

Prevention: Before starting an experiment, perform a thorough literature search and

compatibility check for all reagents being used with 1,10-Dichlorodecane.

Quantitative Data
The following table summarizes key quantitative data for 1,10-Dichlorodecane.
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Property Value Reference

Molecular Formula C10H20Cl2 [2][5][7]

Molecular Weight 211.17 g/mol [2][5][7]

Melting Point 15.6 °C [5][8]

Boiling Point 275 °C at 760 mmHg [5]

Density 0.9960 g/cm³ [5]

Flash Point 146 °C (294.8 °F) [5]

Autoignition Temperature 220 °C (428 °F) [5]

Vapor Pressure 1.3 hPa at 98 °C [5]

Solubility in Water 0.77 g/L (at 20 °C) [1][5]

log P (octanol/water) 5.6 [8]

Experimental Protocols
Cited Experiment: Photocatalytic Degradation of 1,10-Dichlorodecane

This section provides a detailed methodology based on a study of the photocatalytic

degradation of 1,10-Dichlorodecane in aqueous suspensions of TiO2.[11][12][13]

Objective: To determine the effectiveness of TiO2 photocatalysis in degrading 1,10-
Dichlorodecane in an aqueous solution.

Materials:

1,10-Dichlorodecane

Titanium dioxide (TiO2) photocatalyst

Deionized water

Photoreactor equipped with 300 nm UV lamps
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Gas chromatograph with a mass selective detector (GC-MS) for analysis

Syringe filters (0.45 µm)

Methodology:

Prepare an aqueous stock solution of 1,10-Dichlorodecane. Due to its low water solubility,

this may require sonication or the use of a co-solvent that is subsequently removed. The final

concentration should be near its solubility limit (approximately 240 µg/L).[11][12]

In the photoreactor vessel, add the TiO2 photocatalyst to the 1,10-Dichlorodecane solution

to achieve the desired catalyst loading (an optimal concentration of 150 mg/L was reported).

[11][12]

Stir the suspension in the dark for a period to allow for adsorption/desorption equilibrium to

be reached between the 1,10-Dichlorodecane and the TiO2 surface.

Initiate the photocatalytic reaction by turning on the 300 nm UV lamps.

At predetermined time intervals, withdraw aliquots of the suspension.

Immediately filter the aliquots through a 0.45 µm syringe filter to remove the TiO2 particles

and quench the reaction.

Extract the filtrate with a suitable organic solvent (e.g., hexane).

Analyze the organic extract using GC-MS to determine the concentration of remaining 1,10-
Dichlorodecane.

Run control experiments, including a dark control (with TiO2 but no UV light) and a

photolysis control (with UV light but no TiO2), to ensure that the observed degradation is due

to photocatalysis.[11][12]
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Handling & Reaction Issues

Solutions & Checks
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Caption: Troubleshooting workflow for common issues with 1,10-Dichlorodecane.
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Improper Storage Conditions

Potential Degradation Products
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Caption: Potential degradation pathways of 1,10-Dichlorodecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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